Cas no 2138412-78-7 (Isothiazole, 4-(4-fluorophenyl)-3,5-dimethoxy-)

• Product Name: Isothiazole, 4-(4-fluorophenyl)-3,5-dimethoxy-
• CAS No: 2138412-78-7
• MF: C₁₁H₁₀FNO₂S
• MW: 239.266005039215
• CID: 5280244
• Update Time: 2025-05-22

Isothiazole, 4-(4-fluorophenyl)-3,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Isothiazole, 4-(4-fluorophenyl)-3,5-dimethoxy-

• Inchi： 1S/C11H10FNO2S/c1-14-10-9(11(15-2)16-13-10)7-3-5-8(12)6-4-7/h3-6H,1-2H3
• InChI Key： INJTZDRVHFZMAJ-UHFFFAOYSA-N
• SMILES： S1C(OC)=C(C2=CC=C(F)C=C2)C(OC)=N1

Additional information on Isothiazole, 4-(4-fluorophenyl)-3,5-dimethoxy-

4-(4-Fluorophenyl)-3,5-Dimethoxyisothiazole: A Comprehensive Overview

The compound 4-(4-Fluorophenyl)-3,5-Dimethoxyisothiazole, also known by its CAS number 2138412-78-7, is a heterocyclic organic compound with a unique structure and diverse applications. This compound belongs to the isothiazole family, which is a five-membered ring containing one sulfur atom and one nitrogen atom. The presence of the fluorophenyl group and dimethoxy substituents imparts distinctive chemical properties to this molecule, making it a subject of interest in various fields of research.

Recent studies have highlighted the potential of 4-(4-Fluorophenyl)-3,5-Dimethoxyisothiazole in the pharmaceutical industry. Researchers have explored its role as a potential drug candidate due to its ability to interact with specific biological targets. The fluorine atom in the phenyl group enhances the molecule's lipophilicity, which is crucial for drug absorption and bioavailability. Additionally, the dimethoxy groups contribute to the molecule's stability and solubility, making it an attractive candidate for drug development.

In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic substitution and cyclization reactions. One common approach involves the reaction of an appropriate thioamide with an aldehyde or ketone in the presence of a base. The introduction of the fluorophenyl group and dimethoxy substituents requires careful control of reaction conditions to ensure high yields and purity.

The structural features of 4-(4-Fluorophenyl)-3,5-Dimethoxyisothiazole make it highly versatile. For instance, the sulfur atom in the isothiazole ring can act as a nucleophile in various reactions, enabling further functionalization of the molecule. This property has been exploited in the development of novel materials with unique electronic and optical properties.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure and reactivity of 4-(4-Fluorophenyl)-3,5-Dimethoxyisothiazole. These studies have provided insights into its potential applications in areas such as sensors, nonlinear optics, and energy storage devices. The molecule's ability to undergo redox reactions has also been explored for use in electrochemical applications.

In conclusion, 4-(4-Fluorophenyl)-3,5-Dimethoxyisothiazole is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical properties, combined with recent research findings, position it as a key player in future technological advancements.